Cas no 1337328-64-9 (3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine
• CAS No: 1337328-64-9
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5782896
• PubChem ID: 84791349
• Update Time: 2025-06-12

3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-difluoro-4-methoxyphenyl)methyl]pyrrolidine
• 1337328-64-9
• EN300-1772660
• 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine

• Inchi： 1S/C12H15F2NO/c1-16-9-5-11(13)10(12(14)6-9)4-8-2-3-15-7-8/h5-6,8,15H,2-4,7H2,1H3
• InChI Key： FRBNBVHVZIDWAP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC1CNCC1)F)OC

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine

Introduction to 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine (CAS No. 1337328-64-9)

3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine, with the CAS number 1337328-64-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine make it a valuable candidate for various drug discovery and development efforts.

The molecular structure of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine consists of a pyrrolidine ring attached to a substituted benzene ring. The presence of fluorine and methoxy groups on the benzene ring imparts specific chemical and biological properties to the molecule. These functional groups can influence the compound's solubility, stability, and interaction with biological targets, making it a versatile scaffold for drug design.

In recent years, significant advancements have been made in understanding the pharmacological properties of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine can act as a selective inhibitor of specific kinases involved in cancer signaling pathways. This finding has opened new avenues for its potential use in cancer therapy.

Beyond its anticancer properties, 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine may have therapeutic potential in treating neurological disorders such as depression and Parkinson's disease.

The development of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine as a drug candidate involves rigorous preclinical and clinical testing to ensure its safety and efficacy. In vitro assays have been conducted to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity. These studies have provided valuable insights into the compound's behavior in biological systems and its potential for further development.

Clinical trials are a crucial step in the drug development process. Early-phase clinical trials have been initiated to assess the safety and tolerability of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine in human subjects. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing clinical trials are aimed at evaluating the compound's efficacy in treating specific diseases and conditions.

The synthesis of 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine is an important aspect of its development as a pharmaceutical agent. Various synthetic routes have been explored to optimize yield and purity while minimizing costs and environmental impact. One common approach involves the reaction of 2,6-difluoro-4-methoxybenzaldehyde with pyrrolidine under suitable conditions to form the desired product. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of this process.

In addition to its potential therapeutic applications, 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine has also been studied for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable probe for investigating biological processes and validating new targets for drug discovery. Researchers are continuously exploring new applications for this compound to expand its utility in various scientific domains.

The future prospects for 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine are promising. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and combination therapies. Collaborative efforts between academia and industry are driving innovation in this field, with the goal of bringing safe and effective treatments to patients in need.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)methylpyrrolidine (CAS No. 1337328-64-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound, it holds significant promise for improving human health and well-being.